1-Chloro-3-(2-nitroethyl)benzene
Cat. No. B8788408
M. Wt: 185.61 g/mol
InChI Key: ICKLWVGANKKUNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05248677
Procedure details
A solution of 13.5 g (72 mmol) of 2-(3-Chlorophenyl)-1-nitroethene, from Step 2, in 200 mL of dioxane was added dropwise to a stirred suspension of 6 g (157 mmol) of sodium borohydride in a mixture of 140 mL of dioxane and 60 mL of ethanol. The reaction mixture was stirred at ambient temperature for 2 h and then the excess borohydride was quenched with acid. The reaction mixture was concentrated in vacuo and the residue was partitioned between methylene chloride and water (4:1). The organic layer was dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The residue was purified on silica gel eluted with 20% methylene chloride in hexane to afford 6.3 g (48% yield) of the title compound; MS DCl--NH3M/Z: 203 (M+NH4)+ ; 1H NMR (CDCl3) δ3.3 (2H, t, J=7.5 Hz), 4.6 (2H, t, J= 7.5 Hz), 7.05-7.3 (4H, m).
Name
Yield
48%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][N+:10]([O-:12])=[O:11])[CH:5]=[CH:6][CH:7]=1.[BH4-].[Na+]>O1CCOCC1.C(O)C>[Cl:1][C:2]1[CH:3]=[C:4]([CH2:8][CH2:9][N+:10]([O-:12])=[O:11])[CH:5]=[CH:6][CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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13.5 g
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|
Type
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reactant
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|
Smiles
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ClC=1C=C(C=CC1)C=C[N+](=O)[O-]
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Name
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|
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Quantity
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6 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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|
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Quantity
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200 mL
|
|
Type
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solvent
|
|
Smiles
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O1CCOCC1
|
|
Name
|
|
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Quantity
|
140 mL
|
|
Type
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solvent
|
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Smiles
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O1CCOCC1
|
|
Name
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|
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Quantity
|
60 mL
|
|
Type
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solvent
|
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at ambient temperature for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the excess borohydride was quenched with acid
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
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The reaction mixture was concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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the residue was partitioned between methylene chloride and water (4:1)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The residue was purified on silica gel
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WASH
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Type
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WASH
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|
Details
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eluted with 20% methylene chloride in hexane
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
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product
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|
Smiles
|
ClC=1C=C(C=CC1)CC[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.3 g | |
| YIELD: PERCENTYIELD | 48% | |
| YIELD: CALCULATEDPERCENTYIELD | 47.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
